Cas no 1806420-44-9 (2-Hydroxy-4-methyl-6-nitropyridine)

• Product Name: 2-Hydroxy-4-methyl-6-nitropyridine
• CAS No: 1806420-44-9
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 4906437
• Update Time: 2025-06-15

2-Hydroxy-4-methyl-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-methyl-6-nitropyridine

• Inchi： 1S/C6H6N2O3/c1-4-2-5(8(10)11)7-6(9)3-4/h2-3H,1H3,(H,7,9)
• InChI Key： XTRHCCKILUHIGW-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C=C([N+](=O)[O-])N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 272
• XLogP3: 0.2
• Topological Polar Surface Area: 74.9

Additional information on 2-Hydroxy-4-methyl-6-nitropyridine

Professional Introduction to 2-Hydroxy-4-methyl-6-nitropyridine (CAS No. 1806420-44-9)

2-Hydroxy-4-methyl-6-nitropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1806420-44-9, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by a nitrogen-containing aromatic ring, which makes it a versatile scaffold for synthesizing various biologically active molecules. The structural features of 2-Hydroxy-4-methyl-6-nitropyridine, including its hydroxyl, methyl, and nitro substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in organic synthesis.

The nitro group at the 6-position of the pyridine ring is particularly noteworthy, as it can undergo reduction to an amine or further functionalization, providing multiple pathways for derivatization. This reactivity has been exploited in the development of novel pharmaceutical agents, where nitropyridines serve as key building blocks. The hydroxyl group at the 2-position introduces polarity and potential hydrogen bonding capabilities, enhancing solubility and interactions with biological targets. Meanwhile, the methyl group at the 4-position influences electronic distribution and steric hindrance, further modulating the compound's behavior in chemical reactions and biological systems.

In recent years, 2-Hydroxy-4-methyl-6-nitropyridine has been extensively studied for its potential applications in medicinal chemistry. Researchers have leveraged its scaffold to design molecules with therapeutic effects ranging from antimicrobial to anticancer properties. The compound's ability to act as a precursor for more complex structures has made it a staple in synthetic chemistry labs worldwide. For instance, modifications of the nitro group have led to the development of novel kinase inhibitors, which are critical in targeted cancer therapies.

One of the most compelling aspects of 2-Hydroxy-4-methyl-6-nitropyridine is its role in developing enzyme inhibitors. The nitropyridine core is frequently incorporated into molecules designed to interact with specific enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The hydroxyl and methyl groups provide points for selective binding, while the nitro group can be further functionalized to enhance binding affinity. Recent studies have highlighted its utility in creating potent inhibitors of Janus kinases (JAKs), which play a crucial role in inflammatory responses and hematopoiesis.

The agrochemical industry has also benefited from the versatility of 2-Hydroxy-4-methyl-6-nitropyridine. Its derivatives have been explored as intermediates for synthesizing herbicides and fungicides due to their ability to disrupt essential biological processes in pests and weeds. The structural motifs present in this compound allow for fine-tuning of activity profiles, enabling chemists to develop environmentally friendly agrochemicals with reduced toxicity to non-target organisms.

From a synthetic chemistry perspective, 2-Hydroxy-4-methyl-6-nitropyridine serves as a versatile building block that can be transformed into a wide array of heterocyclic compounds. Its reactivity allows for nucleophilic aromatic substitution (SNAr) reactions, where the nitro group can be replaced by various nucleophiles such as amines or thiols. Additionally, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at different positions on the pyridine ring. These transformations have enabled the synthesis of complex molecules with tailored properties for pharmaceutical applications.

The pharmacokinetic properties of derivatives of 2-Hydroxy-4-methyl-6-nitropyridine have been carefully studied to optimize bioavailability and therapeutic efficacy. Researchers have focused on improving solubility and metabolic stability by modifying substituents on the pyridine ring. For example, replacing the nitro group with an amino group enhances solubility while maintaining biological activity. Furthermore, prodrug strategies have been explored to improve oral bioavailability by masking polar functional groups temporarily during transit through the gastrointestinal tract.

In conclusion, 2-Hydroxy-4-methyl-6-nitropyridine (CAS No. 1806420-44-9) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new biological targets and synthetic methodologies, the importance of this compound is likely to grow even further.